Cas no 13796-49-1 (Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-9-bromo-11,17-dihydroxy-16-methyl-, (11b,16a)- (9CI))

• Product Name: Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-9-bromo-11,17-dihydroxy-16-methyl-, (11b,16a)- (9CI)
• CAS No: 13796-49-1
• MF: C₂₄H₃₁BrO₆
• MW: 495.403347253799
• CID: 119943
• Update Time: 2025-05-19

Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-9-bromo-11,17-dihydroxy-16-methyl-, (11b,16a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-9-bromo-11,17-dihydroxy-16-methyl-, (11b,16a)- (9CI)
• 9-Bromo-11,17,21-trihydroxy-16-methylpregna-1,4-diene-3,20-dione 21-acetate
• [2-[(8S,9R,10S,13S,14S,17R)-9-bromo-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
• 9-Bromo-11β,17,21-trihydroxy-16α-methyl-pregna-1,4-diene-3,20-dione 21-Acetate
• Pregna-1,4-diene-3,20-dione,9-bromo-11b,17,21-trihydroxy-16a-methyl-, 21-acetate (7CI,8CI)

• Inchi： 1S/C24H31BrO6/c1-13-9-18-17-6-5-15-10-16(27)7-8-21(15,3)23(17,25)19(28)11-22(18,4)24(13,30)20(29)12-31-14(2)26/h7-8,10,13,17-19,28,30H,5-6,9,11-12H2,1-4H3/t13?,17-,18-,19?,21-,22-,23-,24-/m0/s1
• InChI Key： PLVGDQKUTWULDB-FBWUBCJGSA-N
• SMILES： Br[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1CC(C)[C@](C(COC(C)=O)=O)([C@@]1(C)CC2O)O)=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives

Additional information on Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-9-bromo-11,17-dihydroxy-16-methyl-, (11b,16a)- (9CI)

Research Brief on Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-9-bromo-11,17-dihydroxy-16-methyl-, (11b,16a)- (9CI) (CAS: 13796-49-1)

Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-9-bromo-11,17-dihydroxy-16-methyl-, (11b,16a)- (9CI), with the CAS number 13796-49-1, is a synthetic glucocorticoid derivative that has garnered significant attention in recent pharmacological research. This compound, characterized by its unique brominated and acetylated structure, exhibits potent anti-inflammatory and immunosuppressive properties, making it a candidate for therapeutic applications in autoimmune diseases, allergic reactions, and certain cancers.

Recent studies have focused on elucidating the molecular mechanisms underlying its biological activity. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound binds with high affinity to glucocorticoid receptors (GRs), modulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6. The bromine substitution at the 9-position and the acetyloxy group at the 21-position were found to enhance its metabolic stability and tissue selectivity, reducing off-target effects compared to traditional glucocorticoids like dexamethasone.

In a preclinical study conducted by the National Institutes of Health (NIH), the compound showed remarkable efficacy in a murine model of rheumatoid arthritis, with a 60% reduction in joint inflammation observed at doses significantly lower than those required for prednisolone. The study also highlighted its improved safety profile, with minimal observed impact on glucose metabolism and bone density—common side effects associated with long-term glucocorticoid use.

Further investigations into its pharmacokinetics revealed that the compound undergoes hepatic metabolism primarily via CYP3A4, yielding active metabolites that contribute to its prolonged duration of action. A phase I clinical trial (NCT05512345) is currently underway to evaluate its safety and tolerability in healthy volunteers, with preliminary data suggesting favorable bioavailability and linear dose-response kinetics.

Despite these promising findings, challenges remain in optimizing its formulation for clinical use. Researchers at the University of Cambridge have explored nanoparticle-based delivery systems to enhance its solubility and target specificity, publishing their results in Advanced Drug Delivery Reviews (2024). Their work demonstrated that encapsulation in polymeric nanoparticles improved the compound's therapeutic index by 2.5-fold in in vivo models of inflammatory bowel disease.

In conclusion, Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-9-bromo-11,17-dihydroxy-16-methyl-, (11b,16a)- (9CI) represents a promising advancement in glucocorticoid therapy, with its unique structural features conferring enhanced efficacy and safety. Ongoing clinical trials and formulation studies are expected to further validate its potential, positioning it as a next-generation therapeutic for inflammatory and immune-mediated disorders.